N-(benzylcarbamoyl)-2,5,6-trichloro-4-methylpyridine-3-carboxamide

• IUPAC Name: N-(benzylcarbamoyl)-2,5,6-trichloro-4-methylpyridine-3-carboxamide
• InChI: InChI=1S/C15H12Cl3N3O2/c1-8-10(12(17)20-13(18)11(8)16)14(22)21-15(23)19-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H2,19,21,22,23)
• InChI Key: FONSEDWPALLWGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=C1Cl)Cl)Cl)C(=O)NC(=O)NCC2=CC=CC=C2
• Molecular Formula: C15H12Cl3N3O2
• Molecular Weight: 372.6 g/mol

Description

N-(benzylcarbamoyl)-2,5,6-trichloro-4-methylpyridine-3-carboxamide is a complex organic compound with a unique structure that includes a benzylcarbamoyl group attached to a trichloromethylpyridine carboxamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(benzylcarbamoyl)-2,5,6-trichloro-4-methylpyridine-3-carboxamide typically involves multiple steps. One common method includes the reaction of 2,5,6-trichloro-4-methylpyridine-3-carboxylic acid with benzylamine in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC). The reaction is usually carried out in an organic solvent like dichloromethane at room temperature. The resulting intermediate is then treated with a carbamoylating agent to form the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(benzylcarbamoyl)-2,5,6-trichloro-4-methylpyridine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The trichloromethyl group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

N-(benzylcarbamoyl)-2,5,6-trichloro-4-methylpyridine-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor ligand.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(benzylcarbamoyl)-2,5,6-trichloro-4-methylpyridine-3-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(benzylcarbamoyl)-2,5,6-trichloropyridine-3-carboxamide
• N-(benzylcarbamoyl)-2,5,6-trichloro-4-methylpyridine

Uniqueness

N-(benzylcarbamoyl)-2,5,6-trichloro-4-methylpyridine-3-carboxamide is unique due to its specific substitution pattern and the presence of both benzylcarbamoyl and trichloromethyl groups. This combination imparts distinct chemical and biological properties, making it valuable for various applications.